Cas no 56291-35-1 (2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
• CAS No: 56291-35-1
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 349290
• PubChem ID: 12716255
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
• ethyl 5-methyl-3-oxothiolane-2-carboxylate
• Ethyl 2,5-anhydro-4,6-dideoxy-2-thiohex-3-ulosonate
• DTXSID20507829
• SCHEMBL11790471
• ethyl 5-methyl-3-oxo-tetrahydrothiophene-2-carboxylate
• 56291-35-1
• VPHHCVUUKHWFPW-UHFFFAOYSA-N

• Inchi： 1S/C8H12O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h5,7H,3-4H2,1-2H3
• InChI Key： VPHHCVUUKHWFPW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)C(CC1C)=O

Computed Properties

• Exact Mass: 188.05076
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37